Cas no 1343733-13-0 (4-Chloromethanesulfonyl-3,3-dimethylmorpholine)

• Product Name: 4-Chloromethanesulfonyl-3,3-dimethylmorpholine
• CAS No: 1343733-13-0
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• CID: 5971123
• PubChem ID: 63666228
• Update Time: 2025-05-22

4-Chloromethanesulfonyl-3,3-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• AKOS012977122
• 4-chloromethanesulfonyl-3,3-dimethylmorpholine
• EN300-1155130
• 1343733-13-0
• 4-Chloromethanesulfonyl-3,3-dimethylmorpholine

• Inchi： 1S/C7H14ClNO3S/c1-7(2)5-12-4-3-9(7)13(10,11)6-8/h3-6H2,1-2H3
• InChI Key： VEHDWABRFHJQSM-UHFFFAOYSA-N
• SMILES： ClCS(N1CCOCC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.0382922g/mol
• Monoisotopic Mass: 227.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-Chloromethanesulfonyl-3,3-dimethylmorpholine

4-Chloromethanesulfonyl-3,3-dimethylmorpholine: A Comprehensive Overview

4-Chloromethanesulfonyl-3,3-dimethylmorpholine (CAS No. 1343733-13-0) is a specialized organic compound that has garnered attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of morpholine derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of 4-chloromethanesulfonyl-3,3-dimethylmorpholine incorporates a morpholine ring with a sulfonyl chloride group and methyl substituents, making it a versatile molecule for synthetic chemistry.

The synthesis of 4-chloromethanesulfonyl-3,3-dimethylmorpholine involves a series of carefully designed reactions to ensure high purity and stability. Recent advancements in catalytic processes have enabled more efficient production methods, reducing environmental impact while maintaining product quality. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which is particularly beneficial for large-scale manufacturing.

In terms of applications, 4-chloromethanesulfonyl-3,3-dimethylmorpholine has shown promise in the development of novel pharmaceutical agents. Its sulfonyl chloride group facilitates the formation of bioactive compounds through nucleophilic substitution reactions. For instance, studies have demonstrated its utility in creating inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Another significant area of research involves the use of 4-chloromethanesulfonyl-3,3-dimethylmorpholine in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent field trials have highlighted its efficacy in controlling invasive plant species without adverse effects on non-target organisms, making it a valuable addition to sustainable agricultural practices.

The environmental impact of 4-chloromethanesulfonyl-3,3-dimethylmorpholine has also been a focal point of recent investigations. Studies conducted under controlled conditions have shown that it degrades rapidly under aerobic conditions, minimizing its persistence in soil and water systems. This biodegradability aligns with global efforts to develop eco-friendly chemical products.

From a toxicological perspective, 4-chloromethanesulfonyl-3,3-dimethylmorpholine has undergone rigorous safety assessments. Acute and chronic toxicity studies indicate that it poses minimal risk to human health when handled according to established safety protocols. These findings are supported by recent in vitro assays that evaluate cellular responses to the compound.

Looking ahead, the potential for 4-chloromethanesulfonyl-3,3-dimethylmorpholine in advanced materials is an emerging field of interest. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Preliminary experiments suggest that it could enhance the performance of OLEDs (organic light-emitting diodes) by improving charge transport efficiency.

In conclusion, 4-chloromethanesulfonyl-3,3-dimethylmorpholine (CAS No. 1343733-13-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its continued exploration will undoubtedly yield new insights into its utility and contribute to the development of innovative solutions across various industries.